Cas no 1131587-57-9 (Ethyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate
• CAS No: 1131587-57-9
• MF: C₁₀H₉F₃INO₂
• MW: 359.083645582199
• CID: 1030669
• PubChem ID: 44829042
• Update Time: 2025-04-20

Ethyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-iodo-4-(trifluoromethyl)benzoate
• A802768
• AK133684
• CTK8E2027
• FT-0655030
• KB-145466
• DB-351389
• MFCD11110757
• F88181
• DTXSID90661129
• 1131587-57-9
• Ethyl2-amino-5-iodo-4-(trifluoromethyl)benzoate
• AKOS015843490

• Inchi： 1S/C10H9F3INO2/c1-2-17-9(16)5-3-7(14)6(4-8(5)15)10(11,12)13/h3-4H,2,15H2,1H3
• InChI Key： GHMWRKWXZRXFOY-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OCC)=C(C=C1C(F)(F)F)N

Computed Properties

• Exact Mass: 358.96301g/mol
• Monoisotopic Mass: 358.96301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters